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Compound Name:
TRIS(TRIMETHYLSILYLMETHYL)

PHOSPHINE

Cat. No.: B096055 Get Quote

Technical Support Center:
Tris(trimethylsilyl)phosphine
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

tris(trimethylsilyl)phosphine (P(TMS)₃). The information is designed to help prevent hydrolysis

and address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is tris(trimethylsilyl)phosphine and why is it sensitive to hydrolysis?

Tris(trimethylsilyl)phosphine, with the chemical formula P(SiMe₃)₃, is an organophosphorus

compound. It is a colorless liquid that is highly reactive.[1] Its sensitivity to hydrolysis stems

from the polar silicon-phosphorus (Si-P) bonds. Water molecules can readily attack the silicon

atoms, leading to the cleavage of these bonds and the formation of phosphine gas (PH₃) and

trimethylsilanol (HOSiMe₃).[1] This reaction is rapid and irreversible.

Q2: What are the primary signs of tris(trimethylsilyl)phosphine hydrolysis?

The most immediate indicator of hydrolysis is the evolution of a gas with a garlic-like or fishy

odor, which is characteristic of phosphine (PH₃).[2] Visually, the solution may become cloudy or
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form a precipitate as insoluble byproducts are generated. A change in the expected reaction

outcome or a decrease in yield can also be an indirect sign of reagent degradation due to

hydrolysis.

Q3: How should tris(trimethylsilyl)phosphine be properly stored to prevent hydrolysis?

To ensure its stability, tris(trimethylsilyl)phosphine must be stored under a dry, inert

atmosphere, such as argon or nitrogen, in a tightly sealed container.[3] The recommended

storage temperature is between 2-8°C.[4][5] It is crucial to avoid any contact with moisture, air,

or incompatible materials like alcohols, acids, and oxidizers.[3]
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Problem Possible Cause Solution

Foul odor (garlic-like) detected

from the reaction vessel.

Hydrolysis of

tris(trimethylsilyl)phosphine is

occurring, releasing phosphine

gas.

Immediately ensure the

reaction is under an inert

atmosphere and check all

seals and connections for

leaks. If the odor persists,

quench the reaction carefully

in a well-ventilated fume hood.

Cloudiness or precipitate forms

in the

tris(trimethylsilyl)phosphine

solution.

The reagent has been

exposed to moisture and has

started to decompose.

The reagent is likely no longer

suitable for use. It is

recommended to discard the

compromised reagent following

appropriate safety protocols

and start with a fresh, properly

stored sample.

Inconsistent or poor reaction

yields.

The

tris(trimethylsilyl)phosphine

has partially hydrolyzed,

reducing its effective

concentration.

Use freshly opened or properly

stored reagent. Consider

titrating a small sample to

determine the active

concentration before use, if

feasible and safe under your

laboratory conditions.

The reagent appears

discolored.

This could indicate the

presence of impurities or

degradation products.

Purification by distillation under

reduced pressure and inert

atmosphere may be possible,

but extreme caution is required

due to the reagent's pyrophoric

nature. It is often safer to

procure a new batch.

Experimental Protocols
Protocol: Handling and Dispensing
Tris(trimethylsilyl)phosphine under Inert Atmosphere
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This protocol outlines the procedure for safely handling tris(trimethylsilyl)phosphine to prevent

hydrolysis during experimental setup.

Materials:

Tris(trimethylsilyl)phosphine in a sealed bottle

Dry, nitrogen or argon-filled glovebox or a Schlenk line setup

Oven-dried glassware

Dry, degassed solvents

Gastight syringes and needles

Procedure:

Preparation: Ensure all glassware is thoroughly oven-dried and cooled under a stream of

inert gas. All solvents must be rigorously dried and degassed prior to use.

Inert Atmosphere: Conduct all manipulations of tris(trimethylsilyl)phosphine within a glovebox

or using a Schlenk line.

Temperature Equilibration: Allow the sealed bottle of tris(trimethylsilyl)phosphine to warm to

ambient temperature within the inert atmosphere before opening to prevent condensation of

atmospheric moisture.

Dispensing: Using a clean, dry, gastight syringe, carefully pierce the septum of the reagent

bottle and withdraw the desired volume.

Addition to Reaction: Slowly add the tris(trimethylsilyl)phosphine to the reaction vessel,

which should already be under a positive pressure of inert gas.

Cleaning: Any equipment that has come into contact with tris(trimethylsilyl)phosphine must

be quenched carefully. This is typically done by rinsing with a solvent like hexane, followed

by the slow addition of a dilute solution of ethanol in hexane, then neat ethanol, and finally

water and bleach, all within a fume hood.[2]
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Visualizing Hydrolysis and Prevention
The following diagrams illustrate the chemical pathway of hydrolysis and the recommended

workflow to prevent it.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P(SiMe₃)₃
Tris(trimethylsilyl)phosphine

PH₃ + 3 HOSiMe₃
Phosphine + Trimethylsilanol

Hydrolysis

3 H₂O
Water

Reactant

Storage

Handling

Outcome

Store under
Inert Gas (Ar/N₂)

(2-8°C)

Use Glovebox or
Schlenk Line

Transfer

Hydrolysis Occurs

Improper StorageUse Dry, Degassed
Solvents

Air/Moisture Exposure

Dispense with
Gastight Syringe

Prevented Hydrolysis

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b096055?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]

2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

3. gelest.com [gelest.com]

4. Tris(trimethylsilyl)phosphine 95 15573-38-3 [sigmaaldrich.com]

5. Cas 15573-38-3,TRIS(TRIMETHYLSILYL)PHOSPHINE | lookchem [lookchem.com]

To cite this document: BenchChem. [preventing hydrolysis of
tris(trimethylsilylmethyl)phosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096055#preventing-hydrolysis-of-tris-
trimethylsilylmethyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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